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Compound of Interest

Compound Name: Trimethylsulfonium iodide

Cat. No.: B124971

Abstract

Trimethylsulfonium iodide (TMSI), with the chemical formula [(CH3)3S]*I-, is a versatile
sulfonium salt widely employed in organic synthesis. It serves as a key precursor for the
generation of dimethylsulfonium methylide, a crucial reagent in the Corey-Chaykovsky reaction
for the synthesis of epoxides, cyclopropanes, and aziridines. Beyond its synthetic utility, recent
studies have explored its application in materials science, particularly in the surface
modification of perovskite solar cells to enhance efficiency and stability.[1] This guide provides
a comprehensive overview of the theoretical calculations and molecular modeling of
trimethylsulfonium iodide, alongside its physicochemical properties, synthesis, and key
applications. Detailed experimental protocols and structured data tables are presented to
facilitate its practical application and further research.

Physicochemical and Structural Properties

Trimethylsulfonium iodide is a colorless crystalline solid.[2] The trimethylsulfonium cation
possesses a trigonal pyramidal geometry at the sulfur atom.[3]
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Property Value Reference
Chemical Formula CsHolS [2][4]
Molecular Weight 204.07 g/mol [2][41[5]
CAS Number 2181-42-2 [2][4]1[5]
Melting Point 215-220 °C (decomposes) [5]
Appearance ColerIess to white crystalline oll6]

soli

Soluble in water, alcohol,

Solubility tetrahydrofuran, and dimethyl [6]
sulfoxide.
Crystal Structure Monoclinic [3]

, a=594A b=800A c=
Unit Cell Parameters [3]
8.92 A, B=126.53°

Theoretical Calculations and Molecular Modeling

Computational studies, particularly those employing Density Functional Theory (DFT), have
been instrumental in elucidating the reactivity and reaction mechanisms of trimethylsulfonium
salts.

Density Functional Theory (DFT) Studies

DFT calculations have been utilized to investigate the energetics of reactions involving the
trimethylsulfonium cation. For instance, the MO5 functional with the 6-311+G(2d,p) basis set
has been used to study the intramolecular conversion of trimethylsulfonium chloride to dimethyl
sulfide and methyl chloride, revealing insights into the Sn2 reaction pathway.[7] Such studies
help in understanding the influence of solvent on reaction barriers and the stability of ion pair
configurations (tripod, seesaw, and linear).[7]

Another study employed the B3LYP/6-31+G level of theory to describe the energy changes
along the reaction coordinate for the reaction of amines with trimethylsulfonium salts in both the
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gas phase and solution.[5] These theoretical models are crucial for predicting reaction
outcomes and optimizing reaction conditions.

Spectroscopic Data

Theoretical calculations are often used to complement experimental spectroscopic data for
structural elucidation.

Spectroscopic Data Key Features

iH NMR (DMSO-de) A single peak corresponding to the nine
-Ue
equivalent protons of the methyl groups.

A single peak corresponding to the three
13C NMR (D20) )
equivalent methyl carbons.[8]

Experimental Protocols
Synthesis of Trimethylsulfonium lodide

The most common method for synthesizing trimethylsulfonium iodide is the alkylation of
dimethyl sulfide with iodomethane.[9][10]

Materials:

o Dimethyl sulfide
» lodomethane
Procedure:[10]

 In a suitable reaction vessel, combine equimolar amounts of dimethyl sulfide and
iodomethane.

 Stir the mixture at room temperature (25 °C) for approximately 15 hours.
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e The product, trimethylsulfonium iodide, will precipitate as a white solid.

» Collect the solid by filtration and wash with a suitable solvent (e.g., diethyl ether) to remove
any unreacted starting materials.

e The product can be further purified by recrystallization from ethanol.[6]

Synthesis of Trimethylsulfonium lodide

Dimethyl Sulfide lodomethane
(CHs)2S CHsl

Alkylation (Sn2)

Trimethylsulfonium lodide
[(CH3)3S]*I-

Click to download full resolution via product page

Synthesis of Trimethylsulfonium lodide.

Characterization Techniques

Standard analytical methods are used to confirm the identity and purity of the synthesized
trimethylsulfonium iodide.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: Dissolve a small sample in a deuterated solvent (e.g., DMSO-ds or D20). The
spectrum should show a singlet for the nine equivalent protons of the three methyl groups.
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e 13C NMR: Dissolve the sample in a suitable deuterated solvent. The spectrum should exhibit
a single resonance for the three equivalent methyl carbons.[8]

Infrared (IR) Spectroscopy:
e Prepare a sample as a KBr pellet or a Nujol mull.[11]

e Acquire the spectrum and identify the characteristic absorption bands for C-H stretching and
bending vibrations.

X-ray Crystallography:

o Grow single crystals of trimethylsulfonium iodide, for example, by slow evaporation from
an aqueous solution.[12]

o Perform single-crystal X-ray diffraction analysis to determine the crystal structure and
molecular geometry.

Key Reactions and Applications
The Corey-Chaykovsky Reaction

A primary application of trimethylsulfonium iodide is as a precursor to dimethylsulfonium
methylide, (CHs)2S*CH:z~, a sulfur ylide. This is achieved by deprotonating
trimethylsulfonium iodide with a strong base, such as sodium hydride (NaH) or potassium
hydroxide (KOH).[13] The in situ generated ylide is a key reagent in the Corey-Chaykovsky
reaction for the formation of epoxides from aldehydes and ketones.[13][14]

General Protocol for Epoxidation:[13]

» To a solution of the aldehyde or ketone in a suitable solvent (e.g., tert-butanol), add
trimethylsulfonium iodide.

e Add a strong base, such as crushed potassium hydroxide, to the mixture.

 Stir the reaction at room temperature until the starting material is consumed (monitored by
TLC).
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e Work up the reaction by adding water and extracting the product with an organic solvent.

» Purify the resulting epoxide by column chromatography.

Corey-Chaykovsky Reaction Workflow

Ylide Generation

Trimethylsulfonium lodide Strong Base (e.g., NaH)

eprotonation

Epoxidation Reaction

Dimethylsulfonium Methylide
(Sulfur Ylide)

\ ﬁucleophilic Attack & Ring Closure

Aldehyde or Ketone

Click to download full resolution via product page

Corey-Chaykovsky Reaction Workflow.

Materials Science Applications

Recent research has highlighted the use of trimethylsulfonium iodide as a surface modifier
for perovskite solar cells.[1] When applied as a passivation layer, the aprotic nature of TMSI
helps to impede moisture penetration, a common cause of degradation in perovskite materials.
[1] The sulfur atom in the trimethylsulfonium cation can effectively passivate uncoordinated
lead ions on the perovskite surface through Pb-S interactions, thereby improving charge

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b124971?utm_src=pdf-body-img
https://www.benchchem.com/product/b124971?utm_src=pdf-body
https://pubs.acs.org/doi/abs/10.1021/acsami.3c15520
https://pubs.acs.org/doi/abs/10.1021/acsami.3c15520
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

transfer and reducing defects.[1] This application opens new avenues for the use of sulfonium
salts in advanced materials and renewable energy technologies.

Conclusion

Trimethylsulfonium iodide is a fundamentally important reagent in organic chemistry with
expanding applications in materials science. Theoretical calculations, particularly DFT, have
been pivotal in understanding its structure, stability, and reaction mechanisms. This guide has
provided a consolidated resource covering the theoretical underpinnings, practical synthesis,
characterization, and key applications of trimethylsulfonium iodide. The detailed protocols
and structured data are intended to support researchers and professionals in leveraging the
unique properties of this versatile sulfonium salt in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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